Cas no 1207174-87-5 (2-Oxa-6-azaspiro[3.4]octan-7-one)

• Product Name: 2-Oxa-6-azaspiro[3.4]octan-7-one
• CAS No: 1207174-87-5
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD14586414
• CID: 1040686
• PubChem ID: 53484295
• Update Time: 2026-04-23

2-Oxa-6-azaspiro[3.4]octan-7-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-6-azaspiro[3.4]octan-7-one
• XOEBLSZYSCOXCH-UHFFFAOYSA-N
• PB28536
• AB0063966
• Z3975
• ST24022366
• PS-9396
• EN300-199738
• SY067899
• DB-356291
• AKOS006336770
• SCHEMBL248490
• A857690
• 1207174-87-5
• MFCD14586414
• AMY37247
• 2-Oxa-6-azaspiro[3.4]octan-7-one 95+%
• CS-W000315
• F2147-8616
• 2-oxa-7-azaspiro[3.4]octan-6-one
• DTXSID00703908

• MDL： MFCD14586414
• Inchi： 1S/C6H9NO2/c8-5-1-6(2-7-5)3-9-4-6/h1-4H2,(H,7,8)
• InChI Key： XOEBLSZYSCOXCH-UHFFFAOYSA-N
• SMILES： O1CC2(CC(NC2)=O)C1

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: -1

2-Oxa-6-azaspiro[3.4]octan-7-one Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36

Additional information on 2-Oxa-6-azaspiro[3.4]octan-7-one

2-Oxa-6-azaspiro[3.4]octan-7-one (CAS No. 1207174-87-5): A Versatile Spirocyclic Compound in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 2-Oxa-6-azaspiro[3.4]octan-7-one (CAS No. 1207174-87-5) has emerged as a highly sought-after spirocyclic scaffold due to its unique structural features and broad applicability in drug design. This compound, characterized by its fused heterocyclic rings, offers exceptional potential for modulating biological targets, making it a focal point for researchers exploring novel therapeutic agents.

The spirocyclic architecture of 2-Oxa-6-azaspiro[3.4]octan-7-one is particularly valuable in addressing challenges such as molecular rigidity and bioavailability, which are critical in the development of small-molecule drugs. Its oxygen-nitrogen heterocycle provides a balanced mix of polarity and stability, enabling interactions with diverse enzyme active sites and receptor pockets. This versatility has led to its inclusion in libraries for high-throughput screening (HTS) and fragment-based drug discovery (FBDD).

Recent trends in pharmaceutical research highlight a growing interest in spirocyclic compounds like 2-Oxa-6-azaspiro[3.4]octan-7-one, driven by their ability to mimic natural product frameworks. Searches for "spirocyclic drug candidates 2024" or "heterocyclic scaffolds for CNS drugs" reflect this demand. The compound’s CAS No. 1207174-87-5 is frequently queried in databases such as Reaxys and SciFinder, underscoring its relevance in hit-to-lead optimization.

From a synthetic perspective, 2-Oxa-6-azaspiro[3.4]octan-7-one serves as a multifunctional building block. Its ketone group allows for derivatization via reductive amination or nucleophilic addition, while the spiro junction enhances three-dimensional diversity—a key consideration for tackling flatland molecules in oncology and neurodegenerative disease research. Popular search terms like "spirocyclic synthesis techniques" and "aza-spirooctane applications" align with these applications.

Beyond drug discovery, 2-Oxa-6-azaspiro[3.4]octan-7-one has garnered attention in agrochemical and material science research. Its thermal stability and solubility profile make it suitable for designing functional polymers or catalysts. Queries such as "spiroheterocycles in green chemistry" or "aza-spirooctanes for crop protection" highlight cross-disciplinary interest.

In conclusion, 2-Oxa-6-azaspiro[3.4]octan-7-one (CAS No. 1207174-87-5) exemplifies the synergy between structural innovation and practical utility. As the pharmaceutical industry shifts toward complex molecular architectures, this compound’s role in addressing unmet medical needs will likely expand, solidifying its status as a cornerstone of modern synthetic chemistry.